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Compound of Interest

Compound Name: cis-Chlorfenvinphos

CAS No.: 18708-87-7

Cat. No.: B103268

Get Quote

Executive Summary: The Isomer Stability Paradox
Chlorfenvinphos (CVP) presents a unique challenge in environmental fate studies due to its

geometric isomerism. While commercial formulations are dominated by the

-isomer (trans, ~83.8%), the

-isomer (cis, ~9.7%) exhibits distinct kinetic behaviors that are often overlooked in aggregate
residue data.

This guide objectively compares the degradation kinetics of cis-chlorfenvinphos across

varying soil lithologies. Unlike the trans-isomer, which benefits from steric shielding that retards

enzymatic hydrolysis, the cis-isomer is generally more susceptible to degradation in biologically

active soils, though this relationship inverts under specific abiotic conditions (e.g., ozonation).

Key Takeaway: Researchers must decouple isomer-specific kinetics. Relying on "Total CVP"

values masks the rapid dissipation of the cis-isomer and the recalcitrance of the trans-isomer,
potentially skewing risk assessments in high-organic-matter soils.
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Mechanistic Overview: Degradation Pathways
The degradation of chlorfenvinphos in soil is a competition between chemical hydrolysis (pH-

dependent) and microbial metabolism (biomass-dependent).

The Degradation Cascade
The primary cleavage occurs at the vinyl phosphate bond. In the cis-isomer, the vinyl chlorine

and the phosphate group are on the same side, creating electronic repulsion that can facilitate

nucleophilic attack under alkaline conditions, whereas the trans-isomer is thermodynamically

more stable.

Figure 1: Chlorfenvinphos Degradation Pathway This diagram illustrates the transformation of

CVP into its primary soil metabolites: 2,4-dichlorophenacyl chloride and 1-(2,4-

dichlorophenyl)ethanol.
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Caption: Primary biotic and abiotic degradation pathway of chlorfenvinphos in soil

environments.
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Comparative Analysis: Soil Type & Isomer
Specificity
The following data synthesizes kinetic studies (batch equilibrium) comparing cis-CVP against

the trans-isomer and a reference Organophosphate (Chlorpyrifos).

Kinetic Performance Matrix ( values in days)
Data normalized to 20°C, pF 2 (field capacity).

Soil Matrix
Characteris
tics

cis-CVP trans-CVP
Chlorpyrifo
s

(Ref)

Mechanism
Dominance

Sandy Loam

Low OM

(1.5%), pH

6.5

14 - 21 28 - 45 30 - 60
Aerobic

Microbial

Clay Loam
High Clay

(35%), pH 7.2
25 - 35 40 - 65 50 - 90

Sorption-

limited

Hydrolysis

Peat / High

OM

OM > 10%,

Acidic pH 5.0
> 100 > 150 > 120

Adsorption

Protection

Sterile Soil
Gamma-

irradiated
> 200 > 300 > 200

Abiotic

Hydrolysis

Only

Analysis:

Microbial Preference: In Sandy Loam, the cis-isomer degrades ~1.5x faster than the trans-

isomer. Soil bacteria (e.g., Pseudomonas spp.) expressing phosphotriesterase enzymes

show slight stereoselectivity for the less sterically hindered isomer.

The "Peat Effect": High organic matter (OM) drastically extends the half-life of both isomers.

CVP has a
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of ~2.47 (log), meaning it binds moderately to carbon. In peat, bioavailability drops, shutting
down the microbial pathway and leaving only slow acidic hydrolysis.

Sterile vs. Non-Sterile: The massive jump in

in sterile soils (from ~20 days to >200 days) confirms that biodegradation is the primary
driver for CVP loss.

Experimental Protocol: Isomer-Selective Kinetic
Assay
To generate the data above, a standard OECD 307 study is insufficient if it does not separate

isomers. Use this modified workflow.

Reagents & Standards
Test Substance: Analytical grade Chlorfenvinphos (Mix), plus purified cis (Z) and trans (E)

standards for calibration.

Soil: Sieved (2mm), characterized for texture, OM%, pH, and microbial biomass.

Solvent: Acetonitrile (LC-MS grade).

Workflow Diagram
This self-validating workflow ensures mass balance and isomer resolution.
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Caption: Modified OECD 307 workflow for isomer-specific degradation kinetics.

Step-by-Step Methodology
Acclimatization: Pre-incubate soil at 40% Maximum Water Holding Capacity (MWHC) for 7

days to restore microbial activity.
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Dosing: Apply CVP in a minimal volume of acetone carrier to achieve 1 mg/kg dry soil.

Critical: Evaporate solvent rapidly to prevent toxicity to soil microbes.

Incubation: Maintain at 20°C ± 2°C in the dark. Maintain moisture by weighing flasks weekly

and adding deionized water.

Sampling: Sacrifice triplicate flasks at defined intervals.

Extraction (QuEChERS):

Add 10 mL acetonitrile + 10 mL water.

Vortex (1 min) and salt out (4g MgSO4, 1g NaCl).

Centrifuge (3000 rpm, 5 min).

Analysis: Use LC-MS/MS with a C18 column (or chiral column if direct separation is difficult,

though C18 usually resolves Z/E isomers).

cis-CVP typically elutes beforetrans-CVP on reverse-phase columns.

Monitor MRM transitions: 359 -> 155 (quantifier).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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